UDP-D-galactose
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Overview
Description
UDP-D-galactose is a UDP-sugar having D-galactose as the sugar component. It has a role as a human metabolite. It is a conjugate acid of an this compound(2-).
Scientific Research Applications
Enhanced UDP-Glucose and UDP-Galactose Production
Rodríguez-Díaz and Yebra (2011) explored the metabolic engineering of Lactobacillus casei for enhanced production of UDP-glucose and UDP-galactose. They achieved significant increases in both compounds, which are crucial substrates in oligosaccharide synthesis. This work highlights the potential of metabolic engineering in bacteria for increased production of UDP-sugars, with implications in industrial biotechnology and pharmaceutical research (Rodríguez-Díaz & Yebra, 2011).
UDP-Galactose in Leishmania Major
A study by Lamerz et al. (2010) revealed an independent UDP-galactose salvage pathway in Leishmania major. This research suggests that UDP-galactose can arise independently of UDP-glucose, which is vital for the synthesis of glycoconjugates on the surface of this parasite. These findings provide insights into alternative metabolic pathways in protozoan parasites and may inform drug development strategies (Lamerz et al., 2010).
Imaging Glycans in Zebrafish Development
Daughtry et al. (2019) demonstrated the use of UDP-Gal analogs in imaging glycans during zebrafish development. This research highlights the potential of UDP-Gal as a metabolic probe for studying glycosylation processes in vivo, with implications for understanding galactose metabolism-related diseases (Daughtry et al., 2019).
UDP-Hexose 4-Epimerase in Thermotoga maritima
Shin et al. (2015) studied the UDP-hexose 4-epimerase from the hyperthermophilic Eubacterium Thermotoga maritima, which catalyzes the interconversion of UDP-glucose and UDP-galactose. This research provides insights into the enzymatic mechanism and substrate specificity of this epimerase, contributing to our understanding of galactose metabolism at high temperatures (Shin et al., 2015).
Galactosylation in Oyster Biocatalysis
Song et al. (2018) described the characterization of a UDP-glucose 4-epimerase from the oyster Magallana gigas. This research underscores the potential of marine organisms as sources of enzymes for biocatalytic production of UDP-galactose, which is a key building block in the synthesis of galactose-containing glycoconjugates (Song et al., 2018).
Properties
Molecular Formula |
C15H24N2O17P2 |
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Molecular Weight |
566.3 g/mol |
IUPAC Name |
[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] hydrogen phosphate |
InChI |
InChI=1S/C15H24N2O17P2/c18-3-5-8(20)10(22)12(24)14(32-5)33-36(28,29)34-35(26,27)30-4-6-9(21)11(23)13(31-6)17-2-1-7(19)16-15(17)25/h1-2,5-6,8-14,18,20-24H,3-4H2,(H,26,27)(H,28,29)(H,16,19,25)/t5-,6-,8+,9-,10+,11-,12-,13-,14?/m1/s1 |
InChI Key |
HSCJRCZFDFQWRP-LNYDKVEPSA-N |
Isomeric SMILES |
C1=CN(C(=O)NC1=O)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OC3[C@@H]([C@H]([C@H]([C@H](O3)CO)O)O)O)O)O |
SMILES |
C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OC3C(C(C(C(O3)CO)O)O)O)O)O |
Canonical SMILES |
C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OC3C(C(C(C(O3)CO)O)O)O)O)O |
Origin of Product |
United States |
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